Cas no 334708-60-0 (Phosphonic acid,(1-hydroxybutylidene)bis-, monosodium salt (9CI))

• Product Name: Phosphonic acid,(1-hydroxybutylidene)bis-, monosodium salt (9CI)
• CAS No: 334708-60-0
• MF: C₄H₁₂NaO₇P₂
• MW: 257.071174621582
• CID: 322520
• PubChem ID: 54608519
• Update Time: 2025-04-19

Phosphonic acid,(1-hydroxybutylidene)bis-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1-hydroxybutylidene)bis-, monosodium salt (9CI)
• sodium,(1-hydroxy-1-phosphonobutyl)phosphonic acid
• 1-hydroxybutane-1,1-bisphosphonate (monosodium salt)
• NSC722599
• NSC-722599
• 334708-60-0
• sodium;(1-hydroxy-1-phosphonobutyl)phosphonic acid
• DTXSID10714747

• Inchi： 1S/C4H12O7P2.Na/c1-2-3-4(5,12(6,7)8)13(9,10)11;/h5H,2-3H2,1H3,(H2,6,7,8)(H2,9,10,11);/q;+1
• InChI Key： LQKHPIZZWJIOEC-UHFFFAOYSA-N
• SMILES： P(C(CCC)(O)P(=O)(O)O)(=O)(O)O.[Na+]

Computed Properties

• Exact Mass: 256.99600
• Monoisotopic Mass: 256.99559599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 154.91000
• LogP: -0.21200